N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C24H26N2O5S2/c1-17-14-23(31-3)24(15-18(17)2)32(27,28)25-20-11-12-22-19(16-20)8-7-13-26(22)33(29,30)21-9-5-4-6-10-21/h4-6,9-12,14-16,25H,7-8,13H2,1-3H3
• InChI Key: HHJAGALGWRVPON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4)OC
• Molecular Formula: C24H26N2O5S2
• Molecular Weight: 486.6 g/mol

Description

“N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide” is a chemical compound that likely belongs to the class of sulfonamides. Sulfonamides are a group of compounds characterized by the presence of a sulfonamide functional group, which consists of a sulfur atom, two oxygen atoms, and a nitrogen atom.

Scientific Research Applications

Antibacterial Activity

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Green Synthesis

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Amino Acid Esters

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Mechanism of Action

Target of Action

The primary targets of this compound are bacterial cells, specifically Gram-positive and Gram-negative pathogens . The compound has been found to be particularly effective against Staphylococcus aureus ATCC 29213 and methicillin-resistant S. aureus (MRSA) ATCC 43300 .

Mode of Action

The compound interacts with its bacterial targets by inducing the generation of reactive oxygen species (ROS) . This leads to an increase in ROS in the treated strains compared to the control, which can be detected using fluorescent microscopy and spectrophotometric techniques .

Biochemical Pathways

The compound’s action affects the biochemical pathways related to the generation and management of ROS within the bacterial cells . The increase in ROS can lead to oxidative stress, damaging the bacterial cells and leading to their death .

Pharmacokinetics

It has been found to be very stable and slightly more soluble than similar compounds in most organic solvents compatible with microbiological assays . This suggests that it may have good bioavailability, but further studies are needed to confirm this.

Result of Action

The result of the compound’s action is the death of the bacterial cells. This is achieved through the generation of ROS, which leads to oxidative stress and damage to the bacterial cells . Transmission electron microscopy has revealed a disturbed membrane architecture in the treated bacterial cells .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For example, the presence of organic solvents can affect the solubility of the compound . The compound has been found to be very stable in most organic solvents compatible with microbiological assays , suggesting that it may be robust against a range of environmental conditions.